Cas no 133803-24-4 (tert-butyl 3-ethoxypropanoate)

• Product Name: tert-butyl 3-ethoxypropanoate
• CAS No: 133803-24-4
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• MDL: MFCD19600076
• CID: 5095047
• Update Time: 2026-03-02

tert-butyl 3-ethoxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-ethoxy-, 1,1-dimethylethyl ester
• tert-butyl 3-ethoxypropanoate

• MDL： MFCD19600076
• Inchi： 1S/C9H18O3/c1-5-11-7-6-8(10)12-9(2,3)4/h5-7H2,1-4H3
• InChI Key： NJXYCURSNHJZIE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-butyl 3-ethoxypropanoate

Comprehensive Guide to tert-butyl 3-ethoxypropanoate (CAS No. 133803-24-4): Properties, Applications, and Industry Insights

tert-butyl 3-ethoxypropanoate (CAS No. 133803-24-4) is a specialized ester compound widely utilized in organic synthesis, pharmaceuticals, and specialty chemicals. With its unique molecular structure featuring a tert-butyl group and an ethoxypropanoate moiety, this compound offers exceptional solubility and reactivity, making it a valuable intermediate in modern chemistry. Researchers and manufacturers often seek high-purity tert-butyl 3-ethoxypropanoate for applications ranging from polymer modification to flavor/fragrance formulations.

The growing demand for eco-friendly chemical solvents has placed compounds like tert-butyl 3-ethoxypropanoate under renewed scrutiny. Unlike traditional volatile organic compounds (VOCs), this ester demonstrates improved biodegradability profiles while maintaining excellent solvation power—a key reason why formulators increasingly ask "Is tert-butyl 3-ethoxypropanoate a green solvent alternative?" in technical forums. Recent studies highlight its potential in low-VOC coatings and sustainable adhesive systems, aligning with global trends toward circular chemistry.

From a synthetic chemistry perspective, the CAS 133803-24-4 compound serves as a versatile building block due to its bifunctional nature. The ethoxypropanoate segment enables nucleophilic substitutions, while the tert-butyl protecting group enhances stability during multi-step reactions—a feature frequently referenced in queries about "protecting group strategies for carboxylates." Pharmaceutical researchers particularly value its role in prodrug synthesis, where controlled hydrolysis of the ester linkage can modulate drug release kinetics.

Analytical characterization of tert-butyl 3-ethoxypropanoate reveals distinct spectroscopic signatures that facilitate quality control. Gas chromatography (GC) typically shows retention times between 8-10 minutes (non-polar columns), while NMR spectra display characteristic peaks at 1.2 ppm (triplet, -CH₃ of ethoxy) and 1.4 ppm (singlet, tert-butyl). These analytical markers help address common search queries like "How to identify tert-butyl 3-ethoxypropanoate by GC-MS" or "133803-24-4 NMR reference data" in laboratory settings.

Industrial scale production of CAS 133803-24-4 typically involves esterification of 3-ethoxypropanoic acid with isobutene under acid catalysis. Process chemists continuously optimize parameters like temperature (typically 50-80°C) and catalyst loading to maximize yield while minimizing byproducts—an area generating questions such as "How to improve tert-butyl 3-ethoxypropanoate synthesis yield." Recent patent literature discloses innovative continuous-flow methods that enhance safety and efficiency for this transformation.

Material science applications have emerged as a significant growth area for tert-butyl 3-ethoxypropanoate. Its compatibility with acrylic resins and polyurethanes makes it valuable for formulating high-performance coatings with enhanced flexibility and weathering resistance. In electronics manufacturing, the compound's moderate polarity and thermal stability (decomposition >200°C) answer industry needs for "dielectric fluid additives" as evidenced by rising technical documentation searches.

Regulatory compliance remains a critical consideration for users of 133803-24-4. While not classified as hazardous under major chemical inventories, proper handling guidelines recommend using chemical-resistant gloves and adequate ventilation—information frequently sought in safety data sheet (SDS) downloads. The compound's REACH registration status and OECD biodegradability test results represent additional data points commonly requested by sustainability-conscious purchasers.

Future research directions for tert-butyl 3-ethoxypropanoate may explore its potential in bio-based plasticizers or ionic liquid formulations, addressing two of the most searched innovation topics in specialty chemicals. The compound's balance between lipophilicity (logP ~1.8) and hydrogen bonding capacity continues to attract formulation scientists across diverse industries, ensuring its relevance in next-generation chemical solutions.